Cas no 689766-87-8 (6-(morpholin-4-yl)-3-(prop-2-en-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 6-(morpholin-4-yl)-3-(prop-2-en-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 689766-87-8
• MF: C₁₅H₁₇N₃O₂S
• MW: 303.379381895065
• CID: 6305396
• PubChem ID: 78351724
• Update Time: 2025-06-08

6-(morpholin-4-yl)-3-(prop-2-en-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(morpholin-4-yl)-3-(prop-2-en-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• 689766-87-8

• Inchi： 1S/C15H17N3O2S/c1-2-5-18-14(19)12-10-11(17-6-8-20-9-7-17)3-4-13(12)16-15(18)21/h2-4,10,12H,1,5-9H2
• InChI Key： IPWQFFIFYALYJV-UHFFFAOYSA-N
• SMILES： S=C1N=C2C=CC(=CC2C(N1CC=C)=O)N1CCOCC1

Computed Properties

• Exact Mass: 303.10414797g/mol
• Monoisotopic Mass: 303.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.2Ų

Additional information on 6-(morpholin-4-yl)-3-(prop-2-en-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

Research Brief on 6-(morpholin-4-yl)-3-(prop-2-en-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS: 689766-87-8)

The compound 6-(morpholin-4-yl)-3-(prop-2-en-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS: 689766-87-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in drug discovery. Its quinazolin-4-one core, coupled with the morpholine and allyl substituents, provides a platform for interactions with various biological targets. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against several kinase enzymes, including PI3K and mTOR, which are critical targets in cancer therapy. The study utilized molecular docking and in vitro assays to validate its binding affinity and selectivity.

In addition to its kinase inhibitory properties, 6-(morpholin-4-yl)-3-(prop-2-en-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one has shown promise in modulating inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy in reducing pro-inflammatory cytokine production in macrophage cells, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound has also been optimized in recent years. A novel one-pot synthesis method, published in Organic & Biomolecular Chemistry (2023), offers improved yield and scalability, addressing previous challenges in large-scale production. This advancement is particularly significant for pharmaceutical development, as it facilitates the compound's transition from bench to bedside.

Despite these promising findings, challenges remain. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic potential. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 6-(morpholin-4-yl)-3-(prop-2-en-1-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one represents a compelling candidate for further investigation in drug discovery. Its multifunctional pharmacological profile and improved synthetic accessibility position it as a valuable tool for targeting kinase-dependent diseases and inflammatory conditions. Future studies should focus on optimizing its drug-like properties and advancing it through preclinical development.